molecular formula C7H4BrNO B1268615 3-Bromofuro[3,2-c]pyridine CAS No. 92404-70-1

3-Bromofuro[3,2-c]pyridine

Cat. No. B1268615
CAS RN: 92404-70-1
M. Wt: 198.02 g/mol
InChI Key: NGAUYIAIKJKRLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of 3-bromofuro[3,2-c]pyridine derivatives often involves carbon-carbon coupling reactions, highlighting the pivotal role of such processes in organic chemistry. For instance, Ghiasuddin et al. (2018) synthesized novel pyridine derivatives through carbon-carbon coupling, which were then characterized by XRD and spectroscopic techniques, underpinning the versatility of these methodologies in creating complex organic compounds (Ghiasuddin et al., 2018).

Molecular Structure Analysis

The molecular and crystal structure of related bromo-furo and bromo-pyridine derivatives has been investigated using single-crystal X-ray diffraction data. Such studies provide valuable insights into the solid-state geometry, intermolecular hydrogen bonding, and π-π interactions, which are crucial for understanding the chemical behavior and reactivity of these compounds (Rodi et al., 2013).

Scientific Research Applications

Photodynamic Therapy

  • Field : Medical Science
  • Application : A novel furo[3,2-c]pyridine-based photosensitizer, named LIQ-TF, was constructed for specific imaging and photodynamic ablation of Gram-positive bacteria .
  • Method : An Rh-catalyzed tandem reaction was performed to construct the photosensitizer. LIQ-TF showed near-infrared emission with high quantum yield, and high singlet oxygen (1O2) and hydroxyl radical (˙OH) generation efficiency .
  • Results : LIQ-TF could be used for specific imaging and photodynamic ablation of Gram-positive bacteria in vitro and in vivo, showing great potential for combating multiple drug-resistant bacteria .

Synthesis of Polyheterocycles

  • Field : Organic Chemistry
  • Application : 3-Bromofuro[3,2-b]pyridine is used as a starting material for the synthesis of polyheterocycles .
  • Method : The specific methods of application or experimental procedures are not detailed in the source .
  • Results : The outcomes of the synthesis are not provided in the source .

Safety And Hazards

3-Bromofuro[3,2-c]pyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

3-bromofuro[3,2-c]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrNO/c8-6-4-10-7-1-2-9-3-5(6)7/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGAUYIAIKJKRLN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC2=C1OC=C2Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00348914
Record name furo[3,2-c]pyridine, 3-bromo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00348914
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

198.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromofuro[3,2-c]pyridine

CAS RN

92404-70-1
Record name furo[3,2-c]pyridine, 3-bromo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00348914
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-bromofuro[3,2-c]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Bromofuro[3,2-c]pyridine
Reactant of Route 2
3-Bromofuro[3,2-c]pyridine
Reactant of Route 3
3-Bromofuro[3,2-c]pyridine
Reactant of Route 4
Reactant of Route 4
3-Bromofuro[3,2-c]pyridine
Reactant of Route 5
3-Bromofuro[3,2-c]pyridine
Reactant of Route 6
3-Bromofuro[3,2-c]pyridine

Citations

For This Compound
3
Citations
S Yamaguchi, K Awajima, Y Hirai… - Journal of …, 1998 - Wiley Online Library
Bromination of 3‐bromofuro[2,3‐b]‐ 1a, ‐[3,2‐b]‐ 1b and ‐ [3,2‐c]pyridine 1d afforded the 2,3‐dibromo derivatives 2a, 2b and 2d, while the ‐[2,3‐c]‐ compound 1c did not give the …
Number of citations: 13 onlinelibrary.wiley.com
S Yamaguchi, H Saitoh, M Kurosaki… - Journal of …, 1999 - Wiley Online Library
Bromination of α‐cyanopyridine derivatives of furopyridines 1a‐d gave the 2,3‐dibromo‐2,3‐dihydro compounds 2a‐d in excellent yields. Treatment of 2a‐d with sodium hydroxide in …
Number of citations: 3 onlinelibrary.wiley.com
S Shiotani, H Morita, M Inoue, T Ishida… - Journal of …, 1984 - Wiley Online Library
In order to reveal the reactivities of furopyridines, we undertook bromination and nitration of four furopyridines (1, 2, 3 and 4) whose chemical properties had been almost unknown. …
Number of citations: 38 onlinelibrary.wiley.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.